- Acetic acid conversion reactions on basic and acidic catalysts under biomass fast pyrolysis conditions, Molecular Catalysis, 2019, 465, 33-42
Cas no 108-68-9 (3,5-Dimethylphenol)
3,5-Dimethylphenol structure
3,5-Dimethylphenol
3,5-Dimethylphenol Properties
Names and Identifiers
-
- 3,5-Dimethylphenol
- 3,5-XYLENOL
- 5-HYDROXY-1,3-DIMETHYLBENZENE
- 5-HYDROXY-M-XYLENE
- 1-HYDROXY-3,5-DIMETHYLBENZENE
- M-XYLENOL
- SYM-M-XYLENOL
- 3,5-Dimethylphenolneat
- 1,3,5-Xylenol
- 3,5 XYLENOL
- 3,5-Dimeth
- 3,5-DIMETHYL PHENOL OR 3,5-XYLENOL
- 3,5-DIMETHYL-PHENOL
- 3,5-DIMETHYLPHENOL FOR SYNTHESIS
- 3,5-DIMETHYLPHENOL-D3,OD
- 3,5-Dmp
- 3,5-Me2C6H3OH
- 3.5-XYLENOL
- 5-Hydroxy-m-xylene,sym.-m-Xylenol
- m-5-Xylenol
- Metaxylenol
- SYM-XYLENOL
- xylenol200
- MSDS
- NSC-9268
- ai3-01553
- 3,5-xylenol. 3,5-Dimethylphenol
- DIMETHYLPHENOL(3,5-)
- m-Xylenol
- 3，5-Dimethylphenol solution
- +Expand
-
- MFCD00002307
- TUAMRELNJMMDMT-UHFFFAOYSA-N
- 1S/C8H10O/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3
- CC1=CC(=CC(=C1)O)C
- 774117
Computed Properties
- 122.07300
- 1
- 1
- 0
- 122.073165
- 9
- 80.6
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 10
- 0
- 20.2
Experimental Properties
- 2.00900
- 20.23000
- 10082
- 1.5146 (estimate)
- 5.3 g/L (25 ºC)
- 95°C/4mmHg(lit.)
- 61.0 to 66.0 deg-C
- 109 ºC
- 2463
- White crystals.
- It is poorly soluble in water and can be miscible with ethanol, chloroform, ether, benzene, etc. It can be dissolved in sodium hydroxide aqueous solution.
- Air & Light Sensitive
- 0.968
3,5-Dimethylphenol Security Information
-
GHS05
GHS06 
- ZE6475000
- 3
- 6.1
- S26-S28-S36/37/39-S45-S28A
- II
- II
- R24/25; R34
- 6.1
-
T
- UN 2261 6.1/PG 2
- H301,H311,H314
- P280,P301+P310,P305+P351+P338,P310
- dangerous
- Store at room temperature
- II
- 24/25-34
- Danger
- Yes
- 6.1
3,5-Dimethylphenol Customs Data
- 29071400
-
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3,5-Dimethylphenol Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 500 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C
Reference
- Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations, Biomass and Bioenergy, 2020, 134,
3,5-Dimethylphenol Raw materials
3,5-Dimethylphenol Preparation Products
- Meta-Methylanisole (100-84-5)
- 1-Methyl-2-propylbenzene (1074-17-5)
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- 1,2,3,4-Tetrahydronaphthalene (119-64-2)
- Phenol, 3,5-diethyl- (1197-34-8)
- 4-Ethylphenol (123-07-9)
- Methylnaphthalene (1321-94-4)
- 5-Indanol (1470-94-6)
- 7-Methylbenzofuran (17059-52-8)
- 6-methylindan-4-ol (20294-32-0)
- 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) (2039-89-6)
- Tert-Pentylbenzene (2049-95-8)
- (but-2-en-2-yl)benzene (2082-61-3)
- 2-Methyl-1H-indene (2177-47-1)
- 1,3-dimethyl-1H-indene (2177-48-2)
- Azulene (275-51-4)
- 2,3-Dimethylanisole (2944-49-2)
- 2-butylphenol (3180-09-4)
- 1-Ethyl-4-vinylbenzene (>80%) (3454-07-7)
- 2-methyl-6-propylphenol (3520-52-3)
- 1-(3,4-dimethylphenyl)ethan-1-one (3637-01-2)
- Benzene, 4-(2-butenyl)-1,2-dimethyl- (39831-51-1)
- 2-Methylbenzofuran (4265-25-2)
- Benzene,1-ethyl-3-(1-methylethyl)- (4920-99-4)
- Indane (496-11-7)
- 1,2,3,5-Tetramethylbenzene (527-53-7)
- 2,4,6-Trimethylphenol (527-60-6)
- Benzene,(2-methyl-1-buten-1-yl)- (56253-64-6)
- 1,5-Dimethylnaphthalene (571-61-9)
- 3-Hydroxy-4-methylbenzaldehyde (57295-30-4)
- 1,7-Dimethylnaphthalene (575-37-1)
- 1,6-Dimethylnaphthalene (575-43-9)
- 2,3-Dimethylnaphthalene (581-40-8)
- 2,6-Dimethylnaphthalene (581-42-0)
- 2-Ethyl Toluene (611-14-3)
- 2-Methylstyrene (611-15-4)
- 3-Ethyltoluene (620-14-4)
- 3-Ethylphenol (620-17-7)
- 4-Ethyltoluene (622-96-8)
- 2-Propylphenol (644-35-9)
- 4-Propylphenol (645-56-7)
- 1-Phenyl-1-propyne (673-32-5)
- 3-Ethyl-5-methylphenol (698-71-5)
- 2-Methyl-1-phenyl-1-propene (>85%) (768-49-0)
- 2-Sec-Butylphenol (89-72-5)
- 2-Ethylphenol (90-00-6)
- 1-Ethyl-3,5-dimethylbenzene (934-74-7)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- Indene (95-13-6)
3,5-Dimethylphenol Related Literature
-
1. The kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XV. Hydrogen exchange of 3,5-dimethylphenol and heterocyclic analoguesP. Bellingham,C. D. Johnson,A. R. Katritzky J. Chem. Soc. B 1968 866
-
2. 133. Nuclear methylation of 3 : 5-dimethylphenolA. Burawoy,J. T. Chamberlain J. Chem. Soc. 1949 624
-
Audrey Laventure,Guillaume De Grandpré,Armand Soldera,Olivier Lebel,Christian Pellerin Phys. Chem. Chem. Phys. 2016 18 1681
-
Bo Feng,Yaxuan Jing,Yong Guo,Xiaohui Liu,Yanqin Wang Green Chem. 2021 23 9640
-
Georg Werner,Konstantin S. Rodygin,Anton A. Kostin,Evgeniy G. Gordeev,Alexey S. Kashin,Valentine P. Ananikov Green Chem. 2017 19 3032
-
Ying Chang,Giuseppe F. Brunello,Jeffrey Fuller,Melanie L. Disabb-Miller,Marilyn E. Hawley,Yu Seung Kim,Michael A. Hickner,Seung Soon Jang,Chulsung Bae Polym. Chem. 2013 4 272
-
Lijia Chen,Jay Chauhan,Jeremy L. Yap,Christopher C. Goodis,Paul T. Wilder,Steven Fletcher RSC Med. Chem. 2023 14 103
-
Wenlin Shuai,Shiwei Wang,Taotao Sun,Hongfeng Yin,Yu Zu,Gang Yao,Zhonghua Li,Zhaokun Qi,Mei Zhong RSC Adv. 2022 12 35508
-
M. K. M. Dirania,J. Hill J. Chem. Soc. C 1969 2144
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10. Oxidative coupling of phenols. Part 6. A study of the role of spin density factors on the product composition in the oxidations of 3,5-dimethylphenol and phenolDavid R. Armstrong,Colin Cameron,Derek C. Nonhebel,Peter G. Perkins J. Chem. Soc. Perkin Trans. 2 1983 563